1-(3-Chlorophenyl)-3-iodopropan-1-one

• Molecular Formula: C9H8ClIO
• Molecular Weight: 294.51 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-iodopropan-1-one
• InChI: InChI=1S/C9H8ClIO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4-5H2
• InChI Key: VARJKEZXQCGHSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)CCI

Description

1-(3-Chlorophenyl)-3-iodopropan-1-one is a halogenated aromatic ketone featuring a 3-chlorophenyl group attached to the first carbon of a propanone backbone, with an iodine atom at the third position. This compound’s structural uniqueness arises from the combination of a strong electron-withdrawing chlorine substituent on the aromatic ring and a heavy halogen (iodine) on the aliphatic chain. The iodine atom, being a superior leaving group compared to chlorine or bromine, enhances its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in pharmaceutical and materials synthesis . Its molecular formula is C₉H₈ClIO, with a molar mass of 326.52 g/mol (calculated).

Comparison with Similar Compounds

1-Chloro-3-(3-chlorophenyl)propan-2-one (CAS 24253-17-6)

• Structure: Chlorine at position 3 of the propanone chain and a 3-chlorophenyl group.
• Properties : Lower molar mass (203.07 g/mol ) and density (1.275 g/cm³ ) compared to the iodinated analogue. The absence of iodine reduces its utility in Suzuki-Miyaura couplings or other transition-metal-catalyzed reactions, but it exhibits higher thermal stability (boiling point: 90–93°C at 0.22–0.25 Torr) .
• Applications : Primarily used as a precursor in agrochemical synthesis due to cost-effectiveness.

3-(3-Chlorophenyl)-1-cyclopropylpropan-1-one (CAS 898787-52-5)

• Structure : Cyclopropyl group replaces the iodine at position 3.
• Properties : The strained cyclopropane ring increases reactivity in ring-opening reactions. Its safety data sheet (SDS) highlights flammability and irritation risks, necessitating specialized handling .
• Applications : Investigated in medicinal chemistry for bioactivity modulation via steric effects.

Cathinone Derivatives

3-Chloromethcathinone (3-CMC)

• Structure: Methylamino group at position 2 and 3-chlorophenyl group.
• Properties: The amine functionality enables salt formation (e.g., hydrochloride, as in ), enhancing water solubility. Unlike the iodinated compound, 3-CMC acts as a dopamine-norepinephrine reuptake inhibitor, with psychoactive effects .
• Applications : Illicit use as a stimulant; regulated in many jurisdictions.

Chalcone Analogues

(E)-1-(4-Bromophenyl)-3-(3-chlorophenyl)prop-2-ene-1-one (JA2)

• Structure : α,β-unsaturated ketone (chalcone) with bromine (4-position) and chlorine (3-position) on aromatic rings.
• Properties: Extended π-conjugation due to the enone system results in UV-Vis absorbance maxima near 300 nm, useful in photochemical studies. Exhibits antioxidant activity, unlike the saturated iodinated propanone .
• Synthesis: Prepared via Claisen-Schmidt condensation of 4-bromoacetophenone and 3-chlorobenzaldehyde .

3-(4-Chlorophenyl)-1-(5-chlorothiophen-2-yl)prop-2-en-1-one

• Structure : Thiophene ring replaces one aromatic ring, with chlorine substituents.
• Properties : The sulfur atom enhances electronic delocalization, altering redox behavior. IR spectra show distinct C=O (1647 cm⁻¹) and C-S (768 cm⁻¹) stretches .

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Key Applications	Reference
1-(3-Chlorophenyl)-3-iodopropan-1-one	C₉H₈ClIO	326.52	I (C3), Cl (aryl)	Pharmaceutical synthesis	-
1-Chloro-3-(3-chlorophenyl)propan-2-one	C₉H₈Cl₂O	203.07	Cl (C3, aryl)	Agrochemical intermediates
3-CMC	C₁₀H₁₁ClNO	213.65	CH₃NH (C2), Cl (aryl)	Psychoactive agent
JA2 (Chalcone)	C₁₅H₁₀BrClO	337.60	Br (C4), Cl (C3), enone	Antioxidant research
3-(4-Chlorophenyl)-1-(5-chlorothiophen-2-yl)prop-2-en-1-one	C₁₃H₈Cl₂OS	299.13	Cl (aryl, thiophene), enone	Antimicrobial studies

Key Research Findings

• Reactivity : The iodine atom in 1-(3-Chlorophenyl)-3-iodopropan-1-one facilitates cross-coupling reactions, unlike chlorine or bromine analogues, which require harsher conditions .
• Biological Activity: Chalcones (e.g., JA2) exhibit antioxidant properties due to radical scavenging via conjugated enone systems, a feature absent in saturated ketones like the target compound .
• Thermal Stability : Iodinated compounds generally have lower thermal stability compared to chlorinated analogues, as seen in the boiling points of 1-chloro-3-(3-chlorophenyl)propan-2-one (90–93°C) versus the iodinated compound (data unavailable but expected to be higher due to molecular weight) .